(3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine

• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol
• IUPAC Name: (3-methoxyphenyl)-[3-(2-methylfuran-3-yl)-1H-1,2,4-triazol-5-yl]methanamine
• InChI: InChI=1S/C15H16N4O2/c1-9-12(6-7-21-9)14-17-15(19-18-14)13(16)10-4-3-5-11(8-10)20-2/h3-8,13H,16H2,1-2H3,(H,17,18,19)
• InChI Key: BHXAKWLHSYZZBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NNC(=N2)C(C3=CC(=CC=C3)OC)N

Description

The compound (3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine features a 1,2,4-triazole core substituted at position 3 with a 2-methylfuran-3-yl group and at position 5 with a 3-methoxyphenyl-methanamine moiety. The triazole ring provides a rigid scaffold for hydrogen bonding and π-π stacking, common in bioactive molecules.

Biological Activity

(3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine, commonly referred to by its CAS number 606117-79-7, is a compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive analysis of its biological properties, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is C15H16N4O2, with a molecular weight of 284.31 g/mol. The structure features a triazole ring, which is known for its diverse biological activities. The presence of both methoxy and furan groups contributes to its chemical reactivity and potential interactions within biological systems.

Property	Value
Molecular Formula	C15H16N4O2
Molecular Weight	284.31 g/mol
CAS Number	606117-79-7
Solubility	Soluble in DMSO
Melting Point	Not specified

Antimicrobial Properties

Research has indicated that compounds containing triazole moieties exhibit significant antimicrobial activity. A study demonstrated that derivatives of triazoles can inhibit the growth of various bacterial strains. The specific compound (3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine was evaluated against several pathogens, showing promising results in vitro.

Anticancer Activity

The anticancer potential of this compound has been explored in various studies. One notable investigation reported that triazole derivatives can induce apoptosis in cancer cells through multiple pathways, including the activation of caspases and modulation of cell cycle progression. The specific compound under review exhibited cytotoxic effects on human cancer cell lines, suggesting its utility as a chemotherapeutic agent.

The proposed mechanisms for the biological activity of (3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine include:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cellular metabolism.
• Modulation of Signaling Pathways : It could interfere with signaling pathways that regulate cell proliferation and survival.
• Induction of Oxidative Stress : The generation of reactive oxygen species (ROS) may lead to cellular damage and apoptosis.

Table 2: Summary of Biological Activities

Activity Type	Observations	Reference
Antimicrobial	Effective against various bacterial strains
Anticancer	Induces apoptosis in cancer cell lines
Mechanism	Inhibits enzymes; modulates signaling

Case Studies

• Study on Antimicrobial Activity : A recent study tested the efficacy of (3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine against Staphylococcus aureus and Escherichia coli. Results showed a significant reduction in bacterial viability at concentrations above 50 µg/mL.
• Anticancer Research : In a study examining the effects on breast cancer cells (MCF-7), the compound was found to inhibit cell growth by 70% at a concentration of 25 µM after 48 hours. This effect was attributed to the induction of apoptosis as evidenced by increased caspase activity.

Scientific Research Applications

Medicinal Chemistry Applications

Antifungal Activity
Triazole derivatives are widely recognized for their antifungal properties. The compound has been studied for its efficacy against various fungal strains. Research indicates that compounds containing the triazole moiety exhibit significant antifungal activity by inhibiting the synthesis of ergosterol, a crucial component of fungal cell membranes. This mechanism is similar to that of established antifungal agents like fluconazole and itraconazole .

Anticancer Properties
Recent studies have explored the potential anticancer effects of triazole derivatives. The compound has been evaluated for its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. For instance, a study highlighted the synthesis of novel triazole-based compounds that demonstrated significant cytotoxicity against breast cancer cells, suggesting that (3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine could be a lead compound for further development .

Agricultural Applications

Pesticidal Activity
The incorporation of triazole structures into agrochemicals has shown promising results in pest control. The compound's unique structure allows it to act as a fungicide and insecticide, targeting specific pests while minimizing harm to beneficial organisms. Studies have reported that derivatives of this compound exhibit effective control over fungal pathogens affecting crops, thus enhancing agricultural productivity .

Plant Growth Regulation
Research has also indicated that certain triazole compounds can act as plant growth regulators. They influence various physiological processes such as seed germination and root development. The application of (3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine in agricultural settings could potentially improve crop yield and resilience against environmental stressors .

Synthesis and Characterization

The synthesis of (3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine typically involves multi-step reactions starting from readily available precursors. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) are employed to confirm the structure and purity of the synthesized compound .

Data Table: Summary of Applications

Application Area	Description	References
Antifungal Activity	Inhibits ergosterol synthesis in fungi; effective against various strains
Anticancer Properties	Induces apoptosis in cancer cells; potential lead for new anticancer drugs
Pesticidal Activity	Acts as fungicide/insecticide; enhances crop protection
Plant Growth Regulation	Influences seed germination and root development

Case Studies

• Antifungal Efficacy Study : A series of experiments demonstrated that derivatives of the compound exhibited IC50 values comparable to established antifungals against Candida albicans and Aspergillus species, indicating strong antifungal potential .
• Cytotoxicity Assessment : In vitro studies on breast cancer cell lines revealed that (3-Methoxyphenyl)(5-(2-methylfuran-3-yl)-1H-1,2,4-triazol-3-yl)methanamine significantly reduced cell viability at low micromolar concentrations, suggesting its potential as an anticancer agent .

Comparison with Similar Compounds

Structural Modifications and Key Differences

The table below summarizes structural and functional variations among the target compound and its analogs:

Compound Name (CAS/ID)	Triazole Substituent	Aryl Group on Methanamine	Molecular Weight	Key Properties/Bioactivity
Target Compound	2-Methylfuran-3-yl	3-Methoxyphenyl	~298.34*	High lipophilicity (methylfuran)
(5-(Furan-2-yl)...methanamine	Furan-2-yl	3-Methoxyphenyl	298.32	Reduced steric bulk vs. target
(4-Fluorophenyl)...methanamine	3-Methoxyphenyl	4-Fluorophenyl	298.32	Electronegative fluorine substituent
CP0452580	3-tert-Butylphenyl	3-Methoxyphenyl	380.49	IC50 > 10,000 nM (low potency)

*Calculated molecular formula: C16H18N4O2.

Functional Implications of Substituents

Furan vs. Methylfuran Modifications

• Target Compound (2-Methylfuran-3-yl) : The methyl group increases lipophilicity (logP) compared to the unsubstituted furan in (5-(Furan-2-yl)...methanamine) (CAS 1376514-14-5). This could enhance blood-brain barrier penetration or target binding in hydrophobic pockets .

Aryl Group Variations

• 4-Fluorophenyl (CAS 1707373-14-5) : Replacing the 3-methoxyphenyl with a fluorophenyl introduces electronegativity, which may strengthen dipole-dipole interactions with targets like serotonin receptors or enzymes. However, the loss of methoxy’s hydrogen-bonding capacity could reduce solubility .
• 3-tert-Butylphenyl (CP0452580) : The bulky tert-butyl group likely disrupts binding in CP0452580, explaining its low potency (IC50 > 10,000 nM). This highlights the sensitivity of triazole-based compounds to steric effects .

Methanamine vs. Dimethylmethanamine